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Abstract
This technical guide provides a comprehensive overview of 3-(2-hydroxy-5-
iodophenyl)propanoic acid, a halogenated derivative of hydrocinnamic acid. While specific

literature on this compound is sparse, this document synthesizes information from closely

related analogs to offer valuable insights for researchers, scientists, and professionals in drug

development. This guide covers the nomenclature, chemical properties, a proposed synthesis

route, and potential biological activities, supported by detailed, field-proven experimental

protocols. The content is structured to provide a foundational understanding and practical

methodologies for those interested in exploring the therapeutic potential of this and similar

molecules.
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3-(2-hydroxy-5-iodophenyl)propanoic acid, also known as 2-hydroxy-5-iodohydrocinnamic

acid, is a specialized organic compound. Its structure, featuring a phenylpropanoic acid

backbone with hydroxyl and iodo substitutions, suggests a potential for diverse biological

activities. The presence of the iodine atom, in particular, can significantly influence the

molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[1]

Nomenclature and Synonyms
Due to its limited commercial availability and specific research focus, 3-(2-hydroxy-5-
iodophenyl)propanoic acid is not known by a wide array of synonyms. The most accurate

and systematically derived names are:

Systematic IUPAC Name: 3-(2-hydroxy-5-iodophenyl)propanoic acid

Common Name: 2-hydroxy-5-iodohydrocinnamic acid

For clarity and precision in scientific communication, the use of the systematic IUPAC name is

recommended.

Chemical Structure and Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and drug development. The table below summarizes the key

computed properties of 3-(2-hydroxy-5-iodophenyl)propanoic acid.
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Property Value Source

Molecular Formula C₉H₉IO₃ (Computed)

Molecular Weight 292.07 g/mol (Computed)

Canonical SMILES
C1=CC(=C(C=C1I)O)CCC(=O)

O
(Computed)

InChI Key (Unavailable) (Not Indexed)

CAS Number (Not Assigned) (Not Indexed)

Predicted LogP 2.8 - 3.2 (Estimation)

Predicted pKa
~4.5 (Carboxylic Acid), ~9.5

(Phenol)
(Estimation)

Synthesis and Characterization
While a specific, published synthesis for 3-(2-hydroxy-5-iodophenyl)propanoic acid is not

readily available, a plausible and efficient synthetic route can be proposed based on

established organic chemistry principles and similar reactions.[2]

Proposed Synthesis Route: Aza-Michael Addition and
Hydrolysis
A robust method for the synthesis of N-aryl-β-amino acids involves an aza-Michael addition

followed by hydrolysis. A similar approach can be adapted for the synthesis of our target

molecule.

Diagram of the Proposed Synthesis Workflow
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Step 1: Michael Addition

Step 2: Diazotization and Hydrolysis

Step 3: Ester Hydrolysis

2-iodoaniline

Methyl 3-(2-iodophenylamino)propanoate

Methyl Acrylate

methyl_acrylate

Methyl 3-(2-iodophenylamino)propanoate

Intermediate Diazonium Salt

NaNO2, H2SO4

Methyl 3-(2-hydroxy-5-iodophenyl)propanoate

H2O, Heat

Methyl 3-(2-hydroxy-5-iodophenyl)propanoate

3-(2-hydroxy-5-iodophenyl)propanoic acid

LiOH, THF/H2O

Click to download full resolution via product page

Caption: Proposed multi-step synthesis of 3-(2-hydroxy-5-iodophenyl)propanoic acid.
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Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of Methyl 3-(2-iodophenylamino)propanoate

In a round-bottom flask, dissolve 2-iodoaniline (1.0 eq) in a suitable solvent such as 2-

propanol.

Add methyl acrylate (1.1 eq) to the solution.

Heat the mixture to reflux and stir for 12-24 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to yield methyl 3-(2-iodophenylamino)propanoate.[2]

Step 2: Synthesis of Methyl 3-(2-hydroxy-5-iodophenyl)propanoate

Dissolve the purified methyl 3-(2-iodophenylamino)propanoate (1.0 eq) in a mixture of

concentrated sulfuric acid and water at 0°C.

Slowly add a solution of sodium nitrite (1.1 eq) in water, maintaining the temperature below

5°C.

Stir the mixture for 30 minutes to form the diazonium salt.

Carefully add the diazonium salt solution to a boiling solution of aqueous sulfuric acid.

After the nitrogen evolution ceases, cool the mixture and extract the product with ethyl

acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography to obtain methyl 3-(2-hydroxy-5-

iodophenyl)propanoate.
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Step 3: Hydrolysis to 3-(2-hydroxy-5-iodophenyl)propanoic acid

Dissolve the purified ester (1.0 eq) in a 1:1 mixture of tetrahydrofuran (THF) and water.

Add lithium hydroxide (LiOH) (1.5 eq) and stir the mixture at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Neutralize the reaction mixture with 1 M HCl to pH ~7 and then acidify to pH 3-4 to

precipitate the product.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to afford the final product, 3-(2-hydroxy-5-iodophenyl)propanoic acid.[2]

Characterization
The synthesized compound should be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Potential Biological Activities and Applications
While direct biological data for 3-(2-hydroxy-5-iodophenyl)propanoic acid is not available,

the activities of structurally related compounds, such as other hydroxycinnamic acid derivatives

and N-aryl-β-alanines, provide a strong basis for predicting its potential therapeutic

applications.[3][4][5]

Anticancer Potential
Many phenolic acids and their derivatives have demonstrated anticancer properties.[6] The

structural similarity to compounds known to induce cytotoxicity in cancer cell lines suggests that

3-(2-hydroxy-5-iodophenyl)propanoic acid could be a candidate for anticancer research.[3]
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Diagram of a General Anticancer Screening Workflow

Cancer Cell Lines

Treat with 3-(2-hydroxy-5-iodophenyl)propanoic acid
(Varying Concentrations)

Incubate for 24, 48, 72 hours

Cell Viability Assay (e.g., MTT)

Data Analysis (IC50 Determination)

Mechanism of Action Studies
(e.g., Apoptosis, Cell Cycle Analysis)

Click to download full resolution via product page

Caption: A typical workflow for in vitro anticancer activity screening.

Antimicrobial Activity
N-aryl-β-alanine derivatives have been investigated for their antimicrobial properties.[7][8] The

presence of a halogen atom can enhance the lipophilicity of a molecule, potentially improving

its ability to penetrate microbial cell membranes.
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Antioxidant Properties
Hydroxycinnamic acids are well-known for their antioxidant activities.[9] The phenolic hydroxyl

group in 3-(2-hydroxy-5-iodophenyl)propanoic acid is a key structural feature for radical

scavenging.

Analytical Methodologies
A robust and sensitive analytical method is essential for the quantification of 3-(2-hydroxy-5-
iodophenyl)propanoic acid in biological matrices for pharmacokinetic and metabolic studies.

Quantitative Analysis by LC-MS/MS
A Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method can be developed

for the sensitive and selective quantification of this compound.[10]

Table of LC-MS/MS Parameters (Proposed)

Parameter Recommended Setting

LC Column
C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8

µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative

Scan Type Multiple Reaction Monitoring (MRM)

Sample Preparation from Biological Matrices
A protein precipitation method is a straightforward and effective approach for extracting the

analyte from plasma or serum.[10]

Protocol for Protein Precipitation
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To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing

an appropriate internal standard.

Vortex the mixture vigorously for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried residue in 100 µL of the initial mobile phase composition.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

Conclusion and Future Directions
3-(2-hydroxy-5-iodophenyl)propanoic acid represents an under-explored molecule with

significant potential in medicinal chemistry and drug development. Based on the activities of its

structural analogs, it is a promising candidate for investigation as an anticancer, antimicrobial,

and antioxidant agent. The synthetic and analytical protocols proposed in this guide provide a

solid foundation for researchers to begin exploring the therapeutic potential of this and related

compounds. Future research should focus on the successful synthesis and characterization of

this molecule, followed by a systematic evaluation of its biological activities to elucidate its

mechanisms of action and potential for therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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